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molecular formula C13H11NO2S B8395662 4,5-Dihydro-5-(3-hydroxyphenyl)-2-(2-thienyl)-1,3-oxazole

4,5-Dihydro-5-(3-hydroxyphenyl)-2-(2-thienyl)-1,3-oxazole

Cat. No. B8395662
M. Wt: 245.30 g/mol
InChI Key: NFGLSIJOCDPRLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04681940

Procedure details

A mixture of (±) norphenylephrine hydrochloride (10 g, 0.05 mol), ethyl thiophene-2-imidate hydrochloride (10 g, 0.05 mol) and triethylamine (5 g, 0.05 mol) in tetrahydrofuran (300 ml) is heated to reflux for 8 hours. The mixture is dissolved in ethyl acetate and water. The aqueous layer is extracted twice with ethyl acetate. The combined ethyl acetate solutions are washed twice with dilute aqueous sodium chloride solution, dried over anhydrous magnesium sulfate and concentrated to dryness to obtain a viscous, partly crystalline material (10 g). This material is triturated with ether to obtain crystals (5 g) of m.p. 150°. These crystals are dissolved in hot acetonitrile and the solution is filtered and allowed to cool. The crystals (3.4 g) are filtered off, washed with acetonitrile and dried in vacuo; m.p. 156°-158° C.
Name
norphenylephrine hydrochloride
Quantity
10 g
Type
reactant
Reaction Step One
Name
ethyl thiophene-2-imidate hydrochloride
Quantity
10 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
5 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
300 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
material

Identifiers

REACTION_CXSMILES
[CH:1]1[CH:6]=[C:5]([OH:7])[CH:4]=[C:3]([CH:8]([OH:11])[CH2:9][NH2:10])[CH:2]=1.Cl.Cl.[S:14]1[CH:18]=[CH:17][CH:16]=[C:15]1[C:19](=N)OCC.C(N(CC)CC)C>O1CCCC1.C(OCC)(=O)C.O>[OH:7][C:5]1[CH:4]=[C:3]([CH:8]2[O:11][C:19]([C:15]3[S:14][CH:18]=[CH:17][CH:16]=3)=[N:10][CH2:9]2)[CH:2]=[CH:1][CH:6]=1 |f:0.1,2.3|

Inputs

Step One
Name
norphenylephrine hydrochloride
Quantity
10 g
Type
reactant
Smiles
C1=CC(=CC(=C1)O)C(CN)O.Cl
Name
ethyl thiophene-2-imidate hydrochloride
Quantity
10 g
Type
reactant
Smiles
Cl.S1C(=CC=C1)C(OCC)=N
Name
triethylamine
Quantity
5 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
tetrahydrofuran
Quantity
300 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 8 hours
Duration
8 h
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer is extracted twice with ethyl acetate
WASH
Type
WASH
Details
The combined ethyl acetate solutions are washed twice with dilute aqueous sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness

Outcomes

Product
Name
material
Type
product
Smiles
OC=1C=C(C=CC1)C1CN=C(O1)C=1SC=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 10 g
YIELD: CALCULATEDPERCENTYIELD 81.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.